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Groundwater Exposure Potential of Cyazofamid

Assessment/Source

Key Finding on

Groundwater Exposure

Context and Notes

EPA Tolerance

General Pesticide
Remediation Review

EFSA Updated Peer
Review (2020) [1]

cyazofamid and its soill

metabolites.

Regulation (2024) [2]

water exposure.

(2024) [3] global issue.

Low potential for
groundwater exposure from

Aggregate exposure
deemed safe; includes
assessment of drinking

(Indirect) Highlights that
pesticide leaching is a major

Assessment for uses on potato, tomato,
and cucurbits. Potential was concluded to
be low "in geoclimatic situations that are
represented by all nine FOCUS
groundwater scenarios." [1]

The EPA's tolerance establishment
incorporates an assessment of exposure
through drinking water, concluding a
reasonable certainty of no harm, which
implies risks from groundwater are within
acceptable limits. [2]

This source reviews general remediation
strategies for pesticides that do enter the
environment but does not provide a
specific assessment of cyazofamid. [3]

© 2026 Smolecule. All rights reserved.

1/5

Tech Support


https://www.smolecule.com/products/s633182?utm_src=pdf-body
https://www.smolecule.com/products/s633182?utm_src=pdf-interest
https://www.smolecule.com/products/s633182?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7507320/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7507320/
https://www.federalregister.gov/documents/2024/12/05/2024-28467/cyazofamid-pesticide-tolerances
https://www.federalregister.gov/documents/2024/12/05/2024-28467/cyazofamid-pesticide-tolerances
https://www.sciencedirect.com/science/article/abs/pii/S0269749123019425
https://www.sciencedirect.com/science/article/abs/pii/S0269749123019425
https://www.smolecule.com/products/s633182?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Key Finding on
Assessment/Source Context and Notes
Groundwater Exposure

Urban Groundwater (Contextual) Documents Serves as a contrast, showing that some
Study (2023) [4] groundwater contamination fungicides and their metabolites are
from other fungicides (e.g., prevalent in urban groundwater, a issue not
tolylfluanid, propiconazole). reported for cyazofamid in the searched

literature. [4]

Experimental & Assessment Protocols

The assessment of groundwater exposure potential is not based on a single experiment but on a

comprehensive regulatory process that relies on standardized studies and models.

¢ Key Experimental Data: The regulatory conclusion from the European Food Safety Authority (EFSA)
is informed by studies on the environmental fate and behavior of cyazofamid [1]. Key data
required includes:
o Rate of degradation in soil (DTso - time for 50% of the substance to degrade).
o Adsorption/desorption behavior in soil (Kfoc - soil organic carbon/water partitioning
coefficient).
o Potential for leaching to groundwater, which is often evaluated using standardized computer
modeling scenarios (e.g., the FOCUS groundwater models used in the EU) [1].
¢ Assessment Workflow: The process of evaluating groundwater risk for a pesticide like cyazofamid
follows a logical sequence, which can be summarized in the following diagram.
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Analysis & Comparison Context

While the available data supports a low-risk profile for cyazofamid regarding groundwater exposure,

creating a direct, data-to-data comparison with other fungicides is challenging based on the search results.

e Lack of Direct Comparisons: The searched literature does not contain a side-by-side experimental
study comparing the leaching potential of cyazofamid against a defined set of alternatives.

¢ Implicit Comparison: The conclusion that cyazofamid has a "low potential” is a regulatory judgment
that inherently compares its properties and modeling results against established safety thresholds.
Furthermore, studies highlighting groundwater contamination from other fungicides (e.qg., tolylfluanid)
[4] suggest that cyazofamid may be a more favorable option from a groundwater protection
standpoint compared to those specific compounds.

o Data Gaps for Metabolites: It is important to note that the EFSA report identified a data gap for the
risk assessment of metabolites CCIM and CCIM-AM on soil microorganisms [1]. Although the
parent compound's leaching potential is low, the full environmental impact of its transformation
products requires further study.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Updated peer review of the pesticide risk assessment ... [pmc.ncbi.nim.nih.gov]
2. Cyazofamid; Pesticide Tolerances [federalregister.gov]

3. A critical review of sustainable pesticide remediation in ... [sciencedirect.com]

4. Urban areas as sources of the groundwater contaminants ... [sciencedirect.com]

To cite this document: Smolecule. [cyazofamid groundwater exposure potential assessment].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b633182#cyazofamid-groundwater-exposure-potential-

assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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